Cas no 890955-48-3 (2,6-difluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide)

• Product Name: 2,6-difluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide
• CAS No: 890955-48-3
• MF: C₂₀H₁₈F₂N₂OS
• MW: 372.431530475616
• CID: 5511737
• Update Time: 2025-05-26

2,6-difluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,6-difluoro-N-[2-[4-methyl-2-(3-methylphenyl)-5-thiazolyl]ethyl]-
• 2,6-difluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide

• Inchi： 1S/C20H18F2N2OS/c1-12-5-3-6-14(11-12)20-24-13(2)17(26-20)9-10-23-19(25)18-15(21)7-4-8-16(18)22/h3-8,11H,9-10H2,1-2H3,(H,23,25)
• SMILES： C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzamide

Comprehensive Overview of 2,6-Difluoro-N-{2-[4-Methyl-2-(3-Methylphenyl)-1,3-Thiazol-5-Yl]Ethyl}Benzamide (CAS No. 890955-48-3)

The compound 2,6-difluoro-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide (CAS No. 890955-48-3) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a difluorobenzamide moiety and a thiazole ring, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on its role as a kinase inhibitor or bioactive scaffold, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated compounds like 2,6-difluoro-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with frequent searches for "fluorine in drug design" and "thiazole derivatives applications" in scientific databases. The compound’s CAS No. 890955-48-3 is often queried alongside terms such as "structure-activity relationship (SAR)" and "small molecule therapeutics," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, the thiazole core of this compound is noteworthy. Thiazoles are widely explored for their antimicrobial and anti-inflammatory properties, making them a hotspot in academic and industrial research. The incorporation of a 3-methylphenyl group further enhances lipophilicity, a feature frequently discussed in forums on "drug permeability optimization." Such attributes position CAS No. 890955-48-3 as a candidate for lead compound development in oncology or infectious disease research.

Environmental and green chemistry considerations are also driving interest in this compound. With growing searches for "sustainable synthesis methods," researchers are investigating eco-friendly routes to produce 2,6-difluoro-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide. Its potential biodegradability and low ecotoxicity are aligned with global initiatives for safer chemical alternatives, a topic trending in regulatory and ESG (Environmental, Social, and Governance) discussions.

In summary, 2,6-difluoro-N-{2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzamide represents a convergence of cutting-edge chemistry and applied science. Its multifunctional design addresses key challenges in drug development, while its CAS No. 890955-48-3 serves as a critical identifier for researchers navigating chemical databases. As the scientific community prioritizes molecular diversity and targeted biological activity, this compound is poised to remain a focal point in innovation-driven industries.